Cas no 649736-75-4 (1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer)
1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer is a highly stable palladium(0) complex featuring a sterically hindered N-heterocyclic carbene (NHC) ligand and a 1,4-naphthoquinone moiety. This dimeric structure enhances air and moisture stability, making it easier to handle compared to traditional palladium(0) catalysts. The electron-rich NHC ligand promotes efficient oxidative addition, while the naphthoquinone group contributes to redox stability, ensuring consistent catalytic activity. It is particularly effective in cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, offering high turnover numbers and selectivity. Its robust design minimizes decomposition, extending catalyst lifetime and improving reaction reproducibility.
649736-75-4 structure
Product Name:1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer
CAS No:649736-75-4
MF:C74H84N4O4Pd2
MW:1306.32317638397
MDL:MFCD09752621
CID:838554
PubChem ID:329760156
Update Time:2025-06-08
1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer
- 1 3-BIS(2 6-DIISOPROPYLPHENYL)IMIDAZOL-&
- 1,3-Bis(2,6-di-i-propylphenyl)imidazol-2-ylidene(1,4-naph
- 1,3-BIS(2,6-DI-I-PROPYLPHENYL)IMIDAZOL-2-YLIDENE(1,4-NAPHTHOQUINONE)PALLADIUM(O) DIMER
- 1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium dimer
- amp
- NAPHTHOQUINONE-1,3-BIS(DIISOPROPYLPHENYL)IMIDAZOLE-2-YLIDENEPALLADIUM(0)
- Naphthoquinone-1,3-bis(diisopropylphenyl)imidazole-2-ylidene-palladium(0) dimer
- ZAB73675
- Naphthoquinone-[1,3-bis(diisopropylphenyl)imidazole-2-ylidene]palladium(0)
- POVDYDCNTKFAKJ-UHFFFAOYSA-N
- E81025
- 1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene-(1,4-naphthoquinone)palladium (0) dimer
- 1,3-Bis(2,6-di-i-propylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer, 96%
- [1,3-bis[2,6-di(propan-2-yl)phenyl]imidazol-2-ylidene]palladium;naphthalene-1,4-dione
- AKOS016015644
- NAPHTHOQUINONE-1,3-BIS(2,6-DIISOPROPYLPHENYL)-IMIDAZOLE-2-YLIDENE-PALLADIUM(0) DIMER
- 1 3-Bis(2 6-diisopropylphenyl)imidazol-&
- 649736-75-4
- 1,3-Bis(2,6-di-i-propylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer
- MFCD09752621
-
- MDL: MFCD09752621
- Inchi: 1S/2C27H36N2.2C10H6O2.2Pd/c2*1-18(2)22-11-9-12-23(19(3)4)26(22)28-15-16-29(17-28)27-24(20(5)6)13-10-14-25(27)21(7)8;2*11-9-5-6-10(12)8-4-2-1-3-7(8)9;;/h2*9-16,18-21H,1-8H3;2*1-6H;;
- InChI Key: POVDYDCNTKFAKJ-UHFFFAOYSA-N
- SMILES: [Pd]=C1N(C=CN1C1C(=CC=CC=1C(C)C)C(C)C)C1C(=CC=CC=1C(C)C)C(C)C.[Pd]=C1N(C=CN1C1C(=CC=CC=1C(C)C)C(C)C)C1C(=CC=CC=1C(C)C)C(C)C.O=C1C=CC(C2C=CC=CC=21)=O.O=C1C=CC(C2C=CC=CC=21)=O
Computed Properties
- Exact Mass: 1304.46000
- Monoisotopic Mass: 1304.45622g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 84
- Rotatable Bond Count: 10
- Complexity: 690
- Covalently-Bonded Unit Count: 6
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -2
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 81.2Ų
Experimental Properties
- Color/Form: Not determined
- Melting Point: >300 °C
- PSA: 88.00000
- LogP: 18.92940
- Sensitiveness: air sensitive
- Solubility: Not determined
1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H317
- Warning Statement: P280
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 43
- Safety Instruction: 36/37
-
Hazardous Material Identification:
- Risk Phrases:R43
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B130103-1g |
1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer |
649736-75-4 | 1g |
¥2,688.00 | 2021-05-21 | ||
| Chemenu | CM102797-1g |
1,3-Bis(2,6-di-i-propylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium (0) dimer |
649736-75-4 | 95% | 1g |
$202 | 2021-06-15 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 660388-250MG |
1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer |
649736-75-4 | Umicore | 250MG |
¥730.79 | 2022-02-24 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 660388-1G |
1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer |
649736-75-4 | Umicore | 1G |
¥2208.36 | 2022-02-24 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 46-0220-1g |
1,3-Bis(2,6-di-i-propylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0)dimer,96% |
649736-75-4 | 96% | 1g |
2650CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 46-0220-250mg |
1,3-Bis(2,6-di-i-propylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0)dimer,96% |
649736-75-4 | 96% | 250mg |
883CNY | 2021-05-08 | |
| abcr | AB153482-250 mg |
1,3-Bis(2,6-di-i-propylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer, 96%; . |
649736-75-4 | 96% | 250 mg |
€86.10 | 2023-07-20 | |
| abcr | AB153482-1 g |
1,3-Bis(2,6-di-i-propylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer, 96%; . |
649736-75-4 | 96% | 1 g |
€245.00 | 2023-07-20 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 46-0220-1g |
1,3-Bis(2,6-di-i-propylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0)dimer,96% |
649736-75-4 | 96% | 1g |
2650.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 46-0220-250mg |
1,3-Bis(2,6-di-i-propylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0)dimer,96% |
649736-75-4 | 96% | 250mg |
883.0CNY | 2021-07-10 |
1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene(1,4-naphthoquinone)palladium(0) dimer Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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